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Compound of Interest

Compound Name: 2-Chloro-3-methylaniline

Cat. No.: B1589733 Get Quote

An In-depth Technical Guide to 2-Chloro-3-methylaniline: Chemical Properties, Structure, and

Experimental Protocols

Introduction
2-Chloro-3-methylaniline, also known as 2-chloro-3-methylbenzenamine, is an organic

compound that serves as a crucial intermediate in various industrial and research applications.

[1] Its unique molecular structure, featuring a chlorinated and methylated aniline core, makes it

a versatile building block in the synthesis of agrochemicals, dyes, pigments, and

pharmaceuticals.[1] This technical guide provides a comprehensive overview of the chemical

properties, structural features, and detailed experimental methodologies related to 2-Chloro-3-
methylaniline, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification
The molecular structure of 2-Chloro-3-methylaniline consists of a benzene ring substituted

with a chlorine atom at position 2, a methyl group at position 3, and an amine group at position

1.[1]

IUPAC Name: 2-chloro-3-methylaniline[1][2]

Synonyms: 2-chloro-3-methylbenzenamine, 6-chloro-m-toluidine[1]

CAS Number: 29027-17-6[2][3][4]
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Molecular Formula: C₇H₈ClN[1][2]

Canonical SMILES: CC1=C(C(=CC=C1)N)Cl[1][2]

InChI Key: RQRKMXABSUYQBV-UHFFFAOYSA-N[2]

Chemical and Physical Properties
The physicochemical properties of 2-Chloro-3-methylaniline are summarized in the table

below. These properties are essential for its handling, storage, and application in chemical

synthesis.

Property Value Source

Molecular Weight 141.60 g/mol [1][2]

Appearance Liquid at room temperature [1][2]

Boiling Point 219.8°C (at 760 mmHg) [1]

Density 1.2 g/cm³ [1]

LogP (Partition Coefficient) 2.37 [1]

Refractive Index n20/D 1.588

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2-Chloro-3-methylaniline are critical

for its practical application. The following sections provide protocols for common synthetic

routes and analytical procedures.

Synthesis Protocols
1. Sulfur-Mediated Reduction of 2-Chloro-6-nitrotoluene

This method provides a scalable synthesis with high purity.[1]

Reactants: 2-chloro-6-nitrotoluene, sulfur, sodium bicarbonate.[1]
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Solvent: N,N-dimethylformamide (DMF).[1]

Molar Ratios:

2-chloro-6-nitrotoluene to sulfur = 1:3–5.[1]

Sodium bicarbonate = 3–5 equivalents relative to 2-chloro-6-nitrotoluene.[1]

Procedure:

Combine 2-chloro-6-nitrotoluene, sulfur, sodium bicarbonate, and DMF in a reaction

vessel.

Heat the mixture to a temperature between 110–140°C.[1]

Maintain the reaction for 10–24 hours.[1]

After the reaction is complete, filter the mixture to remove solid by-products.[1]

Isolate the final product via vacuum distillation.[1]

Yield and Purity: This method can achieve yields of 77% to 85% with a purity of 99%.[1]

2. Catalytic Hydrogenation of 2-Chloro-6-nitrotoluene

This is a clean and highly efficient method for producing 2-Chloro-3-methylaniline.[1]

Reactants: 2-chloro-6-nitrotoluene, hydrogen gas.[1]

Catalyst: Typically Palladium on carbon (Pd/C) or other noble metal catalysts.[1]

Solvent: Various organic solvents or aqueous mixtures.[1]

Procedure:

Dissolve 2-chloro-6-nitrotoluene in a suitable solvent in a pressure-rated reaction vessel.

Add the catalyst to the mixture.
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Pressurize the vessel with hydrogen gas to a moderate pressure.

Maintain the reaction at a mild to moderate temperature (e.g., room temperature to 80°C).

[1]

Monitor the reaction until completion.

Filter off the catalyst.

Remove the solvent under reduced pressure to obtain the product.

Yield and Purity: Under optimized conditions, this process can yield approximately 95% of

the product with a purity exceeding 99%.[1]

Analytical Protocol: Gas Chromatography (GC)
The concentration of 2-Chloro-3-methylaniline in environmental or waste samples can be

determined using gas chromatography with a nitrogen-phosphorus detector (NPD), as adapted

from EPA Method 8131 for aniline derivatives.[5]

Instrumentation: Gas chromatograph equipped with a capillary column and a nitrogen-

phosphorus detector.[5]

Sample Preparation:

For aqueous samples, perform a solvent extraction using an appropriate method like

Method 3510 (separatory funnel) or 3520 (continuous liquid-liquid extraction) at a pH > 11.

[5]

For solid samples, use extraction methods such as 3540, 3541, 3545, or 3550 with a

methylene chloride/acetone (1:1) mixture.[5]

If necessary, perform a cleanup of the extract using Method 3620 (Florisil Column

Cleanup) to remove interferences.[5]

GC Conditions (General Guidance):

Injector Temperature: 200-250°C
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Detector Temperature: 250-300°C

Carrier Gas: Helium or Nitrogen

Temperature Program: An initial temperature of 60-80°C, held for a few minutes, followed

by a ramp of 5-10°C/min to a final temperature of 200-250°C.

Identification and Quantification:

Identify 2-Chloro-3-methylaniline by comparing the retention time of the peak in the

sample chromatogram with that of a known standard.

Quantify the concentration using a calibration curve generated from standards of known

concentrations.

For unfamiliar samples, it is highly recommended to confirm the compound's identity using

a secondary technique such as gas chromatography-mass spectrometry (GC/MS).[5]

Visualizations
The following diagrams illustrate key processes and relationships involving 2-Chloro-3-
methylaniline.
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Workflow for Sulfur-Mediated Synthesis

Reactants
(2-chloro-6-nitrotoluene, S, NaHCO3)
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Reaction
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Product
(2-Chloro-3-methylaniline)

Isolation
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Caption: A flowchart of the sulfur-mediated synthesis of 2-Chloro-3-methylaniline.

Key Chemical Reactions of 2-Chloro-3-methylaniline

2-Chloro-3-methylaniline

Oxidation
(e.g., to nitroso or nitro compounds)

Reduction
(e.g., to 2-chloro-3-methylcyclohexylamine)

Electrophilic Substitution
(e.g., Halogenation, Nitration)
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Click to download full resolution via product page

Caption: Common chemical transformations of 2-Chloro-3-methylaniline.

Safety and Handling
2-Chloro-3-methylaniline is classified as a substance that can cause skin and serious eye

irritation, and may cause an allergic skin reaction.[6][7] Proper safety precautions are essential

when handling this chemical.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[8][9]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[8][9]

Respiratory Protection: In case of insufficient ventilation, use a suitable respirator.[6]

Handling:

Handle in a well-ventilated area.[8][10]

Avoid contact with skin, eyes, and clothing.[6][8]

Keep away from heat, sparks, and open flames.[8]

Storage:

Store in a cool, dry, and well-ventilated place.[8][9]

Keep containers tightly closed.[8][9]

Store away from incompatible materials such as strong oxidizing agents and acids.[9]

First Aid:

In case of skin contact: Wash off immediately with plenty of water for at least 15 minutes.

[8]
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In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[6]

If inhaled: Move the person into fresh air.[6]

If swallowed: Rinse mouth with water and consult a physician.[6]

Conclusion
2-Chloro-3-methylaniline is a valuable chemical intermediate with well-defined properties and

established synthetic routes. This guide provides essential technical information, including its

chemical structure, physical properties, detailed experimental protocols for its synthesis and

analysis, and crucial safety guidelines. The provided visualizations offer a clear understanding

of its synthetic workflow and reactivity, serving as a practical resource for professionals in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Chloro-3-methylaniline chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589733#2-chloro-3-methylaniline-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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